Cas no 1261519-01-0 (5-Chloro-3'-(trifluoromethoxy)-[1,1'-biphenyl]-3-carboxylic acid)

• Product Name: 5-Chloro-3'-(trifluoromethoxy)-[1,1'-biphenyl]-3-carboxylic acid
• CAS No: 1261519-01-0
• MF: C₁₄H₈ClF₃O₃
• MW: 316.659733772278
• MDL: MFCD18322418
• CID: 2761243
• PubChem ID: 53228243
• Update Time: 2025-04-21

5-Chloro-3'-(trifluoromethoxy)-[1,1'-biphenyl]-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18322418
• A1-34622
• DTXSID60691776
• 1261519-01-0
• 5-CHLORO-3-(3-TRIFLUOROMETHOXYPHENYL)BENZOIC ACID
• 5-Chloro-3'-(trifluoromethoxy)-[1,1'-biphenyl]-3-carboxylic acid
• 5-Chloro-3'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid

• MDL： MFCD18322418
• Inchi： 1S/C14H8ClF3O3/c15-11-5-9(4-10(6-11)13(19)20)8-2-1-3-12(7-8)21-14(16,17)18/h1-7H,(H,19,20)
• InChI Key： XCGXXBVSAXNLST-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Exact Mass: 316.0114063Da
• Monoisotopic Mass: 316.0114063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 46.5Ų